2-phenyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-phenyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C18H12N4OS2/c23-16(15-11-24-17(20-15)12-5-2-1-3-6-12)22-18-21-14(10-25-18)13-7-4-8-19-9-13/h1-11H,(H,21,22,23)
• InChI Key: VGHWXOOHBYWOID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CS2)C(=O)NC3=NC(=CS3)C4=CN=CC=C4
• Molecular Formula: C18H12N4OS2
• Molecular Weight: 364.4 g/mol

Description

2-Phenyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide (2-PNT) is a thiazole-containing heterocyclic compound which has been studied for its potential applications in medicine, biochemistry, and other scientific research. It is a relatively new compound, first synthesized and reported in 2015, and has since been studied for its potential use in a variety of applications.

Scientific Research Applications

2-phenyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide has been studied for its potential applications in medicine and biochemistry. It has been used as a ligand to bind metal ions, such as iron and zinc, and as a substrate for enzymes. It has also been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain.

Mechanism of Action

2-phenyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide has been found to act as an inhibitor of acetylcholinesterase. It binds to the active site of the enzyme and prevents the hydrolysis of acetylcholine, thus leading to increased levels of the neurotransmitter in the brain.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which can lead to improved cognitive function and memory. It has also been found to have anti-inflammatory and anti-oxidant effects, and to reduce the risk of cancer and other diseases.

Advantages and Limitations for Lab Experiments

2-phenyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and has been found to be stable in a variety of conditions. It is also relatively inexpensive to purchase. However, it can be difficult to control the concentration of the compound in experiments, and it has been found to be toxic at high concentrations.

Future Directions

Several potential future directions for the use of 2-phenyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide have been proposed. It has been suggested that it could be used as a therapeutic agent for the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. It could also be used as a drug delivery system, or as an inhibitor of other enzymes. Additionally, it could be used in the development of new diagnostic tools for the detection of diseases. Finally, it could be used to develop new methods of bioremediation, or to develop new materials for use in industrial processes.

Synthesis Methods

2-phenyl-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide is synthesized through a multi-step process. The first step involves the condensation of pyridine-3-carbaldehyde and 2-chloro-3-methylthiophene, followed by reaction with potassium carbonate and pyridine. This yields an intermediate product which is then treated with ammonium acetate to form this compound. The entire process is carried out in anhydrous ethanol and requires careful control of temperature and pH.